3-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)thieno[3,2-c]quinoline-2-carboxamide

• IUPAC Name: 3-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)thieno[3,2-c]quinoline-2-carboxamide
• InChI: InChI=1S/C27H22N2O2S/c1-16-8-9-18(14-17(16)2)24-22-15-28-23-7-5-4-6-21(23)25(22)32-26(24)27(30)29-19-10-12-20(31-3)13-11-19/h4-15H,1-3H3,(H,29,30)
• InChI Key: LYSJXAYDDIALJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(SC3=C2C=NC4=CC=CC=C43)C(=O)NC5=CC=C(C=C5)OC)C
• Molecular Formula: C27H22N2O2S
• Molecular Weight: 438.5 g/mol

Description

Thienoquinoline compounds are a class of organic compounds that contain a thienoquinoline moiety, which is a fused ring system involving a thiophene and a quinoline. They are known to exhibit a variety of biological activities and are used in the development of pharmaceuticals and organic light-emitting diodes.

Molecular Structure Analysis

Thienoquinoline derivatives have a planar molecular structure due to the conjugation of the thiophene and quinoline rings. This planarity and the presence of the nitrogen atom in the quinoline ring can contribute to their biological activity.

Chemical Reactions Analysis

Thienoquinoline derivatives can undergo various chemical reactions, including electrophilic substitution, due to the presence of electron-rich aromatic rings.

Physical And Chemical Properties Analysis

Thienoquinoline derivatives are typically crystalline solids with high melting points. They are generally insoluble in water but soluble in organic solvents.

Scientific Research Applications

Organic Semiconductors

Thiophene derivatives, including thieno[3,2-c]quinoline compounds, play a significant role in the development of organic semiconductors. .

Corrosion Inhibitors

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Organic Field-Effect Transistors (OFETs)

Thieno[3,2-c]quinoline derivatives are utilized in the fabrication of OFETs. .

Organic Light-Emitting Diodes (OLEDs)

The advancement of OLED technology benefits from the properties of thieno[3,2-c]quinoline-based compounds. .

Pharmacological Properties

Research has shown that thieno[3,2-c]quinoline-based compounds possess rich biological activities and excellent pharmacological properties. .

RET Inhibitors

Thieno[3,2-c]quinolines have been proposed as potential RET inhibitors in cancer research. .

Safety And Hazards

Like all chemicals, thienoquinoline derivatives should be handled with care. Specific safety and hazard information would depend on the particular derivative and its properties.

Future Directions

Thienoquinoline derivatives are a promising class of compounds in medicinal chemistry and materials science. Future research may focus on the synthesis of new derivatives with improved properties and the exploration of their potential applications.